Cas no 55368-83-7 (4-Bromo-benzimidic Acid ethyl ester;hydrochloride)

• Product Name: 4-Bromo-benzimidic Acid ethyl ester;hydrochloride
• CAS No: 55368-83-7
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 1594029
• Update Time: 2025-06-16

4-Bromo-benzimidic Acid ethyl ester;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 4-bromo-, ethyl ester, hydrochloride
• 4-Bromobenzimidic acid ethyl ester hydrochloride
• Ethyl 4-bromobenzenecarboximidate hydrochloride
• ETHYL 4-BROMOBENZIMIDATE HYDROCHLORIDE
• 4-Bromo-benzimidic Acid ethyl ester;hydrochloride

• Inchi： 1S/C9H10BrNO.ClH/c1-2-12-9(11)7-3-5-8(10)6-4-7;/h3-6,11H,2H2,1H3;1H
• InChI Key： SWJFEVFZCZJOOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=N)OCC)=CC=1.Cl

Computed Properties

• Exact Mass: 262.97133
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 33.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-Bromo-benzimidic Acid ethyl ester;hydrochloride

Professional Introduction to 4-Bromo-benzimidic Acid ethyl ester;hydrochloride (CAS No. 55368-83-7)

The compound 4-Bromo-benzimidic Acid ethyl ester;hydrochloride, identified by the CAS number 55368-83-7, is a significant chemical entity in the realm of pharmaceutical and biochemical research. This compound belongs to the benzimidazole class, a family of heterocyclic compounds known for their diverse biological activities. The benzimidazole core structure is pivotal in medicinal chemistry due to its ability to interact with biological targets, making it a cornerstone in drug development.

Benzimidazoles have been extensively studied for their pharmacological properties, including antiviral, antibacterial, antifungal, and anticancer effects. The introduction of a bromine atom at the 4-position of the benzimidazole ring in 4-Bromo-benzimidic Acid ethyl ester;hydrochloride enhances its reactivity and potential biological activity. This modification allows for further functionalization and exploration of its pharmacological profile, making it a valuable intermediate in synthetic chemistry.

The ethyl ester and hydrochloride salt forms of this compound contribute to its solubility and stability, which are critical factors in pharmaceutical applications. The hydrochloride salt form, in particular, improves the compound's bioavailability by enhancing its solubility in water-based environments. This characteristic is particularly advantageous for formulation development, ensuring efficient delivery to biological targets.

Recent advancements in the field of benzimidazole derivatives have highlighted their potential in targeting various diseases. For instance, studies have demonstrated the efficacy of benzimidazole-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The brominated derivative 4-Bromo-benzimidic Acid ethyl ester;hydrochloride has shown promise as a lead compound in the development of novel anticancer agents. Its ability to modulate enzyme activity and interfere with signaling pathways makes it a compelling candidate for further investigation.

In addition to its anticancer potential, 4-Bromo-benzimidic Acid ethyl ester;hydrochloride has been explored for its antimicrobial properties. Research indicates that benzimidazole derivatives can disrupt bacterial cell wall synthesis and inhibit fungal growth. The bromine substituent enhances these effects by increasing the compound's binding affinity to microbial targets. This dual functionality positions 4-Bromo-benzimidic Acid ethyl ester;hydrochloride as a versatile tool in the fight against resistant pathogens.

The synthesis of 4-Bromo-benzimidic Acid ethyl ester;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 4-position is typically achieved through electrophilic aromatic substitution reactions. These reactions are optimized to maximize yield and purity, ensuring that the final product meets pharmaceutical standards. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The pharmacokinetic properties of 4-Bromo-benzimidic Acid ethyl ester;hydrochloride are another area of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it interacts with biological systems. These studies provide critical insights into optimizing drug formulations and dosing regimens. For example, understanding how quickly the compound is metabolized can help determine appropriate dosing intervals to maintain therapeutic levels.

The safety profile of 4-Bromo-benzimidic Acid ethyl ester;hydrochloride is also a key consideration in its development as a potential therapeutic agent. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve evaluating various doses and exposure durations to identify any adverse effects on different organ systems. Such data is essential for determining safe therapeutic windows and minimizing risks associated with drug use.

The role of computational chemistry in studying 4-Bromo-benzimidic Acid ethyl ester;hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. This information can guide experimental design and help identify optimal modifications for enhancing efficacy and reducing side effects. Computational methods also aid in understanding drug resistance mechanisms, which is crucial for developing long-lasting therapeutic strategies.

In conclusion, 4-Bromo-benzimidic Acid ethyl ester;hydrochloride (CAS No. 55368-83-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it a valuable tool for developing novel treatments for various diseases. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.